3-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
CAS No.:
Cat. No.: VC13453166
Molecular Formula: C16H24N2O2S
Molecular Weight: 308.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H24N2O2S |
|---|---|
| Molecular Weight | 308.4 g/mol |
| IUPAC Name | tert-butyl 3-(5-methylpyridin-2-yl)sulfanylpiperidine-1-carboxylate |
| Standard InChI | InChI=1S/C16H24N2O2S/c1-12-7-8-14(17-10-12)21-13-6-5-9-18(11-13)15(19)20-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3 |
| Standard InChI Key | AMOUEFZHKUELOS-UHFFFAOYSA-N |
| SMILES | CC1=CN=C(C=C1)SC2CCCN(C2)C(=O)OC(C)(C)C |
| Canonical SMILES | CC1=CN=C(C=C1)SC2CCCN(C2)C(=O)OC(C)(C)C |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure comprises three key components:
-
Piperidine ring: A six-membered saturated heterocycle with one nitrogen atom, contributing to conformational flexibility and hydrogen-bonding potential.
-
5-Methylpyridine moiety: An aromatic heterocycle with a methyl group at the 5-position, enhancing lipophilicity and electronic effects.
-
tert-Butyl ester: A bulky protecting group that stabilizes the carboxylic acid functionality and improves solubility in organic solvents .
The sulfanyl (-S-) bridge connects the piperidine and pyridine rings, introducing potential redox activity and metal-binding capabilities. The stereochemistry at the piperidine’s 3-position remains undefined in most synthetic routes, though enantioselective synthesis could yield chiral variants.
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₆H₂₄N₂O₂S | |
| Molecular Weight | 308.4 g/mol | |
| XLogP3 | 3.5 | |
| Topological Polar Surface Area | 67.7 Ų | |
| Hydrogen Bond Acceptors | 4 |
Synthesis and Optimization
Synthetic Routes
The synthesis typically involves a multi-step sequence:
-
Piperidine Ring Formation: Cyclization of δ-amino alcohols or reductive amination of ketones yields the piperidine core.
-
Sulfanyl Linkage Introduction: A nucleophilic substitution reaction between a piperidine-thiol intermediate and 2-chloro-5-methylpyridine forms the C-S bond .
-
tert-Butyl Ester Protection: Carboxylic acid groups are protected using tert-butyl dicarbonate (Boc anhydride) under basic conditions.
Key Reaction Conditions:
-
Thiolation: Conducted in polar aprotic solvents (e.g., DMF) with bases like triethylamine to deprotonate the thiol.
-
Boc Protection: Requires anhydrous conditions and catalysts such as 4-dimethylaminopyridine (DMAP).
Analytical Characterization
-
HPLC: Purity analysis often reveals >95% purity under reverse-phase conditions.
-
NMR Spectroscopy: Key signals include δ 1.44 ppm (tert-butyl protons) and δ 8.35 ppm (pyridine H-6) .
-
Mass Spectrometry: ESI-MS confirms the molecular ion peak at m/z 309.4 [M+H]⁺ .
Biological Activities and Mechanisms
Antimicrobial Properties
In vitro studies on analogs demonstrate moderate activity against Staphylococcus aureus (MIC = 32 µg/mL) and Escherichia coli (MIC = 64 µg/mL). The sulfanyl group may disrupt bacterial membrane integrity or inhibit enzymes like dihydrofolate reductase.
Table 2: Biological Activity Profile
| Assay | Result | Model System | Source |
|---|---|---|---|
| Antibacterial Activity | MIC = 32–64 µg/mL | S. aureus | |
| Cytotoxicity | IC₅₀ = 18 µM | MCF-7 cells | |
| Anti-inflammatory Activity | 40% COX-2 inhibition at 10 µM | RAW 264.7 cells |
Applications in Drug Discovery
Lead Optimization
The tert-butyl ester serves as a prodrug moiety, hydrolyzing in vivo to release the active carboxylic acid. This enhances oral bioavailability by improving membrane permeability .
Scaffold for Analog Development
Structural modifications include:
-
Ring Expansion: Replacing piperidine with azepane to modulate receptor binding.
-
Substituent Variation: Introducing electron-withdrawing groups (e.g., -CF₃) on the pyridine ring to boost potency.
Table 3: Comparative Analysis of Analogues
| Compound | Structural Variation | Bioactivity (IC₅₀) | Source |
|---|---|---|---|
| 3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester | Pyrrolidine core | 25 µM (MCF-7) | |
| 3-(Thiazol-2-ylsulfanylmethyl)-piperidine-1-carboxylate | Thiazole replacement | 42 µM (MCF-7) |
Future Directions and Challenges
Pharmacokinetic Studies
Future work should address:
-
Metabolic Stability: CYP450-mediated oxidation of the pyridine ring may limit half-life .
-
In Vivo Efficacy: Rodent models are needed to validate antitumor activity observed in vitro.
Synthetic Methodology Improvements
-
Enantioselective Synthesis: Catalytic asymmetric thiolation could yield enantiopure variants for target validation.
-
Flow Chemistry: Continuous-flow systems may enhance yield and reduce reaction times.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume